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These application notes provide a detailed guide on leveraging the European Southern

Observatory's (ESO) Quality Control Level 1 (QC1) data for the precise calibration of telescope

instrumentation. The protocols outlined herein are designed to ensure the accuracy and

reproducibility of scientific observations.

Introduction to ESO QC1 Data
ESO's QC1 data comprises a set of parameters derived from the routine processing of

calibration exposures taken with the Very Large Telescope (VLT) and other ESO instruments.

[1] These parameters serve as crucial indicators of an instrument's health, performance, and

stability over time. The primary goals of the QC1 process are to monitor the instrument's status,

track its performance trends, and deliver certified master calibration files of a known and

defined quality for scientific use.[2]

QC1 parameters are generated by specialized data reduction pipelines that process raw

calibration frames (e.g., bias, darks, flat-fields, standard star observations) to produce master

calibration files.[1][3] The derived QC1 parameters are then stored in a comprehensive

database, which is accessible to the scientific community.[4] This database allows researchers

to query and retrieve historical performance data for a wide range of instruments, enabling

detailed analysis and more accurate calibration of their scientific observations.
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Accessing ESO QC1 Data
Researchers can access QC1 data through the ESO Science Archive Facility. The primary

methods for accessing this data are via a web-based browser and plotter interface, and

through programmatic access for more advanced and automated queries.

Web-Based Access: QC1 Database Browser and Plotter
The QC1 database can be conveniently accessed through a user-friendly web interface. This

interface is divided into a browser and a plotter, allowing for both tabular data inspection and

visual trend analysis.

QC1 Browser: The browser provides access to the full content of the QC1 database for a

selected instrument and data type.[3] Users can filter the data based on various parameters

and download the selected data in ASCII format.

QC1 Plotter: The plotter is a quick-look tool for visualizing trends in the QC1 data.[5] It allows

users to create interactive plots of two selected parameters, apply filters, and perform basic

statistical analysis. This is particularly useful for identifying trends, outliers, and correlations

in the instrument's performance over time.

Programmatic Access to the QC1 Database
For more systematic and large-scale analysis, the ESO archive provides programmatic access

to its databases, including the QC1 data. This is primarily achieved using Python and standard

Virtual Observatory (VO) protocols like the Tabular Access Protocol (TAP).[6][7]

Protocol for Programmatic Access to QC1 Data:

Authentication: For accessing proprietary data, users must first authenticate with their ESO

User Portal credentials to obtain an authorization token.[8] Publicly available QC1 data can

be accessed anonymously.

TAP Service Connection: Establish a connection to the ESO TAP service (tap_obs) using a

Python library such as pyvo.

ADQL Query Construction: Formulate a query using the Astronomical Data Query Language

(ADQL) to select the desired QC1 parameters. The query should specify the instrument, the
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QC1 table (e.g., xshooter_bias for X-shooter bias parameters), and any desired filters such

as date range or specific instrument settings.

Query Execution and Data Retrieval: Execute the ADQL query through the TAP service. The

results will be returned in a tabular format (e.g., an Astropy Table), which can then be saved

or further processed in the Python environment.

Key QC1 Parameters for Telescope Calibration
The QC1 database contains a wide array of parameters specific to each instrument and

calibration type. Below is a summary of some of the most critical QC1 parameters used for

telescope calibration, categorized by instrument.
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Instrument
Calibration
Type

Key QC1
Parameter

FITS Keyword
(Example)

Description

FORS2 Imaging
Photometric

Zeropoint
QC.ZPOINT

The magnitude

of a star that

would produce

one count per

second.

Essential for

photometric

calibration.[9]

Spectroscopy
Spectral

Efficiency

QC.SPEC.EFFIC

IENCY

The instrument's

throughput at

specific

wavelengths,

crucial for flux

calibration of

spectra.

UVES Bias
Read-Out Noise

(RON)

QC.OUT1.RON.

MASTER

The noise

introduced by the

detector's

readout

electronics. A key

indicator of

detector health.

[3]

Bias Bias Level PRO.DATAMED

The median

value of the

master bias

frame, used to

correct for the

electronic offset

in the detector.[3]

ESPRESSO Bias Bias Level RMS espresso_bias..b

ias_mean_rms

The root mean

square of the

bias level across
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different readout

ports, indicating

the uniformity of

the bias.

MUSE
System

Efficiency
Throughput

QC.AMPL.THRU

2

The instrument's

throughput as

measured by

comparing

detected photons

to a reference

photodiode.[10]

X-shooter Dark
Median Dark

Current
QC.MDARKMED

The median dark

current in a

master dark

frame, used to

correct for

thermally

generated

electrons.[11]

Telluric Standard
Signal-to-Noise

Ratio
QC.FLUX1.SN

The signal-to-

noise ratio in

specific

wavelength

regions of a

telluric standard

star observation.

[5]

SPHERE
Photometric

Standard

Photometric

Zeropoint
QC.ZPOINT

The photometric

zeropoint derived

from

observations of

standard stars.

[12]
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Experimental Protocols
This section provides detailed methodologies for key experiments and procedures involving the

use of ESO QC1 data for telescope calibration.

Protocol for Assessing Instrument Health using
Trending Analysis
This protocol describes how to use the QC1 plotter to monitor the health and stability of an

instrument over time.

Navigate to the QC1 Database: Access the ESO Science Archive and navigate to the QC1
database interface.

Select Instrument and QC1 Table: Choose the instrument of interest (e.g., UVES) and the

relevant QC1 table (e.g., uves_bias).

Access the Plotter: Click on the "plot" link next to the selected table to open the QC1 plotter

interface.

Select Parameters for Plotting: In the plotter interface, select the time parameter (e.g.,

mjd_obs) for the x-axis and the QC1 parameter to be monitored (e.g., sigma_master for

read-out noise) for the y-axis.

Apply Filters: Use the filtering options to narrow down the data to a specific instrument

configuration (e.g., a particular CCD and read-out mode).

Generate and Analyze the Plot: Generate the plot to visualize the trend of the selected QC1
parameter over time. Look for:

Long-term trends: Gradual increases or decreases that may indicate aging of components.

Sudden jumps: Abrupt changes that could signify an instrument intervention or a problem.

Outliers: Data points that deviate significantly from the general trend, which may point to

isolated issues.
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Statistical Analysis: Utilize the plotter's statistical tools to calculate the mean, median, and

standard deviation of the data over a specified time range to quantify the instrument's

stability.[5]

Protocol for Photometric Calibration of a Science Image
using QC1 Zeropoints
This protocol outlines the steps to photometrically calibrate a raw science image using the

zeropoint information from the QC1 database.

Data Acquisition:

Acquire the raw science image in FITS format.

Note the instrument, filter, and date of observation from the FITS header.

Retrieve QC1 Zeropoint:

Access the QC1 database for the relevant instrument (e.g., FORS2).

Query the appropriate table (e.g., fors2_zp_night) for the photometric zeropoint

corresponding to the filter and date of the science observation.

Perform Basic Image Reductions:

Correct the raw science image for instrumental signatures by subtracting a master bias

frame and dividing by a master flat-field frame.

Perform Aperture Photometry:

Use an astronomical software package (e.g., Source Extractor, photutils in Python) to

measure the instrumental flux of the object of interest in the reduced science image. This

is typically done by summing the counts within a defined aperture.

Calculate the Calibrated Magnitude:

Apply the following formula to convert the instrumental flux to a calibrated magnitude:

Calibrated Magnitude = Zeropoint - 2.5 * log10(Instrumental Flux / Exposure Time)
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The Zeropoint is the value retrieved from the QC1 database.

The Instrumental Flux is the value measured in the previous step.

The Exposure Time can be found in the FITS header of the science image.

Apply Corrections (if necessary):

For the highest precision, corrections for atmospheric extinction and color terms may be

necessary. These correction coefficients can also sometimes be found in the QC1
database or derived from observations of standard stars at different airmasses.

Visualizations
The following diagrams illustrate the key workflows and logical relationships described in these

application notes.
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Data Acquisition at Telescope
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Data Storage and Access
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Data Reduction Pipeline
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Science Data Calibration

Input

Master Calibration Files
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QC1 Parameters
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ESO Science Archive
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QC1 Database

Stored in
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Trending Analysis
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Calibrated Science Data

Produces

Click to download full resolution via product page

Caption: Workflow for the generation and application of ESO QC1 data.
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Web-based Access Programmatic Access (Python)

Start: Access ESO
Science Archive

Navigate to QC1
Database Page Authenticate (if needed)

Select Instrument
and Data Type

Use QC1 Browser
to view and download

tabular data

Use QC1 Plotter
for trend analysis
and visualization

Connect to TAP Service

Construct ADQL Query

Execute Query and
Retrieve Data

Click to download full resolution via product page

Caption: Protocol for accessing ESO QC1 data via web and programmatic interfaces.
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Data Preparation

Photometry

Calibration

Start: Raw
Science Image

Perform Basic Reductions
(Bias, Flat-field)

Retrieve QC1 Zeropoint
from ESO Archive

Perform Aperture Photometry
on Science Image

Calculate Calibrated Magnitude
using QC1 Zeropoint

Measure Instrumental Flux

End: Calibrated
Magnitude

Click to download full resolution via product page

Caption: Protocol for photometric calibration using QC1 zeropoints.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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